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Compound of Interest

Compound Name:
1-Amino-2-propanethiol

hydrochloride

Cat. No.: B1267210 Get Quote

For researchers, scientists, and drug development professionals, the proper handling and

disposal of chemical reagents are paramount to ensuring laboratory safety and environmental

compliance. This guide provides a detailed operational plan for the safe disposal of 1-Amino-2-
propanethiol hydrochloride, a compound that, based on its chemical structure, requires

careful management as a potentially hazardous substance.

Disclaimer: No specific Safety Data Sheet (SDS) for 1-Amino-2-propanethiol hydrochloride
was available at the time of this writing. The following procedures are based on the known

hazards of structurally similar compounds, such as aminothiols and propanethiols. It is

imperative to consult with your institution's Environmental Health and Safety (EHS) department

for final guidance and to ensure compliance with all local, state, and federal regulations.

Immediate Safety and Handling Precautions
Before beginning any disposal procedure, ensure you are wearing appropriate personal

protective equipment (PPE), including:

Eye Protection: Chemical safety goggles or a face shield.

Hand Protection: Chemical-resistant gloves (e.g., nitrile).

Body Protection: A lab coat and closed-toe shoes.
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Work in a well-ventilated area, preferably within a chemical fume hood, to avoid inhalation of

any vapors.

Quantitative Data Summary
While specific data for 1-Amino-2-propanethiol hydrochloride is limited, the properties of

related compounds suggest it should be handled as a hazardous chemical. The following table

summarizes key data points for 1-Amino-2-propanethiol hydrochloride and a related

compound, 1-Propanethiol, for comparative safety assessment.

Property
1-Amino-2-propanethiol
hydrochloride

1-Propanethiol (for
comparison)

CAS Number 4146-16-1 107-03-9

Molecular Formula C3H10ClNS C3H8S

Molecular Weight 127.64 g/mol [1] 76.16 g/mole [2]

Appearance Not available (likely a solid) Clear Colorless Liquid[2]

Odor
Not available (likely strong and

unpleasant)

Characteristic odor of

cabbage[2]

Boiling Point Not available 67°C (152.6°F)[2]

Melting Point Not available -113.3°C (-171.9°F)[2]

Flash Point Not available Not available

Solubility Not available
Soluble in water, diethyl ether,

acetone[2]

Step-by-Step Disposal Protocol
The disposal of 1-Amino-2-propanethiol hydrochloride must be managed as hazardous

waste. Under no circumstances should this chemical be disposed of down the drain or in

regular trash.

Experimental Protocol for Neutralization (for small spills or residues):
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This protocol is a general guideline and should be validated by a qualified chemist and

approved by your EHS department.

Preparation: In a chemical fume hood, prepare a neutralizing solution. A common approach

for thiols is oxidation with a suitable oxidizing agent, such as hydrogen peroxide or sodium

hypochlorite (bleach), under controlled conditions. Due to the amino group, the initial pH will

be acidic; neutralization with a weak base like sodium bicarbonate may be necessary.

Containment: For spills, first, contain the material with an inert absorbent, such as sand or

vermiculite.

Neutralization: Slowly add the oxidizing solution to the contained material or the waste

container. The reaction may be exothermic, so proceed with caution and have cooling

available if necessary.

pH Check: After the reaction appears complete, check the pH of the mixture to ensure it is

within the acceptable range for hazardous waste collection (typically between 6 and 9).

Collection: Collect the neutralized mixture and the absorbent material into a designated

hazardous waste container.

Labeling and Storage: Securely seal the container and label it clearly with its contents (e.g.,

"Neutralized 1-Amino-2-propanethiol hydrochloride waste") and the date. Store the

container in a designated hazardous waste accumulation area away from incompatible

materials.

Final Disposal: Arrange for pickup and disposal by a certified hazardous waste management

company, following all institutional and regulatory procedures.

Logical Workflow for Disposal Decision-Making
The following diagram illustrates the decision-making process for the proper disposal of 1-
Amino-2-propanethiol hydrochloride.

Caption: Disposal decision workflow for 1-Amino-2-propanethiol hydrochloride.
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By adhering to these guidelines and consulting with safety professionals, you can ensure the

safe and compliant disposal of 1-Amino-2-propanethiol hydrochloride, fostering a secure

and responsible laboratory environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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